Cas no 1804285-57-1 (2-(3-Bromo-2-oxopropyl)-6-methylphenol)

• Product Name: 2-(3-Bromo-2-oxopropyl)-6-methylphenol
• CAS No: 1804285-57-1
• MF: C₁₀H₁₁BrO₂
• MW: 243.097142457962
• CID: 4789334
• Update Time: 2025-05-20

2-(3-Bromo-2-oxopropyl)-6-methylphenol Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromo-2-oxopropyl)-6-methylphenol

• Inchi： 1S/C10H11BrO2/c1-7-3-2-4-8(10(7)13)5-9(12)6-11/h2-4,13H,5-6H2,1H3
• InChI Key： ATOIRPTUYAVDSN-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC=C(C)C=1O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• XLogP3: 2.3
• Topological Polar Surface Area: 37.3

Additional information on 2-(3-Bromo-2-oxopropyl)-6-methylphenol

2-(3-Bromo-2-oxopropyl)-6-methylphenol (CAS 1804285-57-1): A Comprehensive Technical Overview

2-(3-Bromo-2-oxopropyl)-6-methylphenol (CAS 1804285-57-1) is an important organic intermediate with growing significance in pharmaceutical and fine chemical industries. This brominated phenolic compound features a unique molecular structure combining a phenolic core with a bromo-ketone functional group, making it valuable for various synthetic applications. The compound's molecular formula C10H11BrO2 and molecular weight 243.10 g/mol position it as a versatile building block in medicinal chemistry.

The structural characteristics of 2-(3-Bromo-2-oxopropyl)-6-methylphenol contribute to its reactivity profile. The presence of both electron-donating methyl group and electron-withdrawing bromo-ketone moiety creates interesting electronic effects that researchers are exploring for drug discovery applications. Current trends in pharmaceutical research focus on such multifunctional intermediates that can serve as precursors for targeted therapies, particularly in the development of small molecule inhibitors and enzyme modulators.

In synthetic chemistry, 2-(3-Bromo-2-oxopropyl)-6-methylphenol demonstrates significant utility as a versatile synthon. The bromo-ketone functionality allows for various nucleophilic substitution reactions, while the phenolic hydroxyl group offers opportunities for further derivatization. Recent publications highlight its use in constructing heterocyclic frameworks, particularly in the synthesis of benzofuran derivatives and chromene analogs, which are important scaffolds in medicinal chemistry.

The compound's physicochemical properties make it suitable for various research applications. With a moderate lipophilicity (predicted LogP ~2.5) and the presence of both hydrogen bond donor and acceptor sites, 2-(3-Bromo-2-oxopropyl)-6-methylphenol exhibits balanced solubility characteristics for many organic transformations. These properties align with current industry demands for drug-like intermediates that bridge the gap between early-stage discovery and development candidates.

Recent advancements in green chemistry have spurred interest in optimizing the synthesis of 2-(3-Bromo-2-oxopropyl)-6-methylphenol. Researchers are investigating catalytic methods and atom-economical processes to improve the sustainability of its production. This focus responds to growing concerns about environmental impact in chemical manufacturing and aligns with green chemistry principles that prioritize efficiency and waste reduction.

The analytical characterization of 2-(3-Bromo-2-oxopropyl)-6-methylphenol typically involves spectroscopic techniques such as NMR (1H and 13C), mass spectrometry, and IR spectroscopy. These methods confirm the compound's structure and purity, which is crucial for research applications. The quality control standards for this intermediate have become more stringent as its potential pharmaceutical applications expand.

Market analysis indicates growing demand for specialty intermediates like 2-(3-Bromo-2-oxopropyl)-6-methylphenol, particularly in the contract research organization (CRO) sector. The compound's versatility makes it valuable for custom synthesis projects and library development in drug discovery. Current market trends show increased interest from biotech startups and academic research groups working on novel therapeutic targets.

Storage and handling of 2-(3-Bromo-2-oxopropyl)-6-methylphenol require standard laboratory precautions. The compound should be kept in tightly sealed containers under inert atmosphere when appropriate, protected from light and moisture to maintain stability. These handling procedures follow general laboratory safety protocols for organic compounds of similar reactivity profiles.

Future research directions for 2-(3-Bromo-2-oxopropyl)-6-methylphenol may explore its potential in bioconjugation chemistry and probe development for biological studies. The compound's structural features make it a candidate for developing fluorescent tags or photoaffinity labels used in modern chemical biology research. These applications align with current interests in chemical tools for studying biological systems.

In conclusion, 2-(3-Bromo-2-oxopropyl)-6-methylphenol (CAS 1804285-57-1) represents a valuable chemical building block with diverse applications in pharmaceutical research and synthetic chemistry. Its unique combination of functional groups and reactivity patterns continues to attract interest from researchers developing novel therapeutic agents and chemical probes. As synthetic methodologies advance and new biological targets emerge, the importance of such multifunctional intermediates is likely to grow in the coming years.